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For researchers, scientists, and professionals in drug development and consumer product
safety, ensuring the accuracy and reliability of analytical testing is paramount. Proficiency
testing (PT) is a critical component of a laboratory's quality assurance system, providing an
external and objective evaluation of testing capabilities. This guide offers a comparative
overview of available proficiency testing schemes for the analysis of restricted aromatic amines
derived from azo dyes in textiles and leather, details the experimental protocols involved, and
illustrates the typical workflow for participation.

Comparison of Proficiency Testing Scheme
Providers

Obtaining direct quantitative performance data from proficiency testing schemes is challenging,
as final reports are typically confidential and distributed only to participating laboratories.
However, a qualitative comparison of the primary providers can guide laboratories in selecting
the most suitable scheme for their needs. The main providers for azo dye analysis PT schemes
are LGC AXIO Proficiency Testing, Fapas®, and the Institute for Interlaboratory Studies (iis).
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Feature

LGC AXIO
Proficiency Testing

Fapas® (from Fera
Science Ltd)

Institute for
Interlaboratory
Studies (iis)

Scheme Name

Examples

TOYTEST (includes

Azo-dyes analysis)

Schemes for illegal
dyes in various

matrices

AZO Dyes in Textile

Relevant Standards

EN 14362-1, EN
14362-3.[1]

General food and

textile safety

Not explicitly stated,
but likely aligned with

international

standards standards like EN or
ISO
) Textiles, Leather, Textiles, Food contact )
Matrix Types Textiles

Toys.[1]

materials

Accreditation

Accredited to ISO/IEC
17043 by UKAS.[2]

Accredited to ISO/IEC
17043 by UKAS.[3]

Accredited to ISO/IEC
17043 by the Dutch
Accreditation Council
(RvA)

Reporting

Provides
comprehensive
reports with
performance scores
(e.g., z-scores) via an

online portal.[2]

Issues detailed,
confidential reports
with performance
scores and method

comparisons.[3]

Delivers quality
reports with detailed
results and
performance scores

(z-scores).[4]

Key Features

Offers a wide range of
PT schemes across
multiple sectors;
provides localized
support through a
global network.[2]

Utilizes real-world
sample matrices to
provide a realistic
testing challenge;
offers a broad range
of analyte/matrix

combinations.[3]

Organizes global
interlaboratory studies
for a variety of
consumer products;
allows participation
using routine

analytical methods.[4]
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Experimental Protocol: Determination of Aromatic
Amines from Azo Dyes in Textiles

The following is a representative experimental protocol for the determination of banned
aromatic amines from azo dyes in textiles, based on the widely recognized standard EN ISO
14362-1:2017.[5] This method is designed to detect the presence of 22 restricted aromatic
amines.

Principle

A colored textile sample is subjected to a reductive cleavage process using sodium dithionite in
a citrate buffer at 70°C. This process breaks the azo bonds (-N=N-) and liberates the
constituent aromatic amines. The liberated amines are then transferred to a liquid phase and
subsequently analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) for
identification and quantification.[6][7] For certain types of dyed fibers, such as polyester, a
preliminary solvent extraction of the dye is required before the reduction step.[8][9]

Reagents and Materials

 Citrate buffer solution (pH 6.0)

e Sodium dithionite (Na2S204)

e Solvents: tert-Butyl methyl ether (t-BME), Xylene (for disperse dye extraction), Methanol
» Diatomaceous earth

¢ |[nternal standard solution: A solution of known concentration of a deuterated or otherwise
labeled aromatic amine not expected to be in the sample (e.g., Anthracene-d10).

o Calibration standards: A mixed standard solution containing all the restricted aromatic
amines at various concentrations.

Apparatus

o Gas Chromatograph-Mass Spectrometer (GC-MS) with a suitable capillary column (e.g., 5%
phenyl-methylpolysiloxane).
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Water bath capable of maintaining 70 + 2 °C.

Ultrasonic bath

Mechanical shaker

Glass extraction apparatus (e.g., Soxhlet, if required).

Evaporator (e.g., rotary evaporator or nitrogen blow-down).

Vials, pipettes, and other standard laboratory glassware.

Procedure

Cut a representative sample of the colored textile material (approximately 1 gram).

For textiles dyed with disperse dyes (e.qg., polyester), perform a preliminary solvent
extraction using xylene.[8] For other fiber types like cotton or wool, this step is not necessary.

[9]

Place the textile sample in a reaction vessel.

Add a defined volume of citrate buffer solution.

Heat the vessel in a water bath to 70 °C.

Add a measured amount of sodium dithionite to initiate the reduction.

Maintain the reaction at 70 °C for 30 minutes with occasional shaking.

Cool the reaction vessel to room temperature.

Add a known amount of the internal standard solution.

Transfer the solution to a diatomaceous earth column or perform a liquid-liquid extraction
with t-BME.[10]

Elute the amines from the column with t-BME.
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e Collect the organic phase (t-BME).
» Concentrate the extract to a small volume (e.g., 1 mL) using an evaporator.
« Inject an aliquot of the concentrated extract into the GC-MS system.

e Run the analysis using a suitable temperature program for the GC oven to separate the
aromatic amines.

e The mass spectrometer is typically operated in Selected lon Monitoring (SIM) mode for
guantification to enhance sensitivity and selectivity.[6]

« ldentify the aromatic amines by comparing their retention times and mass spectra with those
of the calibration standards.

o Quantify the concentration of each detected amine using the calibration curve and the
internal standard.

Interpretation of Results

The concentration of each of the 22 restricted aromatic amines is determined. According to
European REACH regulations, if any of these amines are detected in a concentration
exceeding 30 mg/kg (ppm) in the finished article or its dyed parts, the product is non-compliant.

[5]

Proficiency Testing Workflow

The process of participating in a proficiency testing scheme for azo dye analysis follows a
structured workflow. This ensures that the evaluation is conducted in a standardized and
confidential manner.
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Proficiency Testing Workflow for Azo Dye Analysis
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Caption: Workflow for Azo Dye Analysis Proficiency Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b15558912?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558912?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

